![molecular formula C17H29ClN2O B1426521 N,N-Diethyl-3-[2-(2-piperidinyl)ethoxy]aniline hydrochloride CAS No. 1220016-92-1](/img/structure/B1426521.png)
N,N-Diethyl-3-[2-(2-piperidinyl)ethoxy]aniline hydrochloride
Overview
Description
“N,N-Diethyl-3-[2-(2-piperidinyl)ethoxy]aniline hydrochloride” is a chemical compound with the molecular formula C17H29ClN2O . It has an average mass of 312.878 Da and a monoisotopic mass of 312.196838 Da .
Molecular Structure Analysis
The InChI code for a similar compound, “2-[2-(1-piperidinyl)ethoxy]aniline hydrochloride”, is 1S/C13H20N2O.ClH/c14-12-6-2-3-7-13(12)16-11-10-15-8-4-1-5-9-15;/h2-3,6-7H,1,4-5,8-11,14H2;1H . This might give some insights into the structure of “N,N-Diethyl-3-[2-(2-piperidinyl)ethoxy]aniline hydrochloride”.Scientific Research Applications
Synthesis of Piperidine Derivatives
Piperidine derivatives are crucial in medicinal chemistry due to their presence in various pharmaceuticals. The compound can serve as a starting material or intermediate in synthesizing substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. These derivatives have been explored for their potential pharmacological activities .
Pharmacological Research
The piperidine moiety is a common feature in many drugs and exhibits a wide range of biological activities. As such, N,N-Diethyl-3-(2-(piperidin-2-yl)ethoxy)aniline hydrochloride could be used in the development and testing of new pharmacological agents, particularly in the discovery of molecules with potential therapeutic applications .
Biological Activity Studies
This compound may be used in biological studies to understand the activity of piperidine derivatives on various biological pathways. It could help in identifying new biological targets and understanding the mechanism of action of piperidine-containing drugs .
Chemical Property Analysis
Researchers can use this compound to study its chemical properties, such as reactivity, stability, and interactions with other molecules. This analysis can provide insights into the design of more efficient and selective synthetic routes for piperidine derivatives .
Development of Diagnostic Agents
Due to its structural specificity, the compound could be modified to create diagnostic agents that target specific proteins or enzymes within the body. This application would be particularly useful in the field of molecular imaging .
Material Science
The unique chemical structure of N,N-Diethyl-3-(2-(piperidin-2-yl)ethoxy)aniline hydrochloride might be utilized in material science for the synthesis of novel organic materials with specific electronic or photonic properties .
properties
IUPAC Name |
N,N-diethyl-3-(2-piperidin-2-ylethoxy)aniline;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H28N2O.ClH/c1-3-19(4-2)16-9-7-10-17(14-16)20-13-11-15-8-5-6-12-18-15;/h7,9-10,14-15,18H,3-6,8,11-13H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NEGXREVIZJVCJN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC(=CC=C1)OCCC2CCCCN2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H29ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-Diethyl-3-[2-(2-piperidinyl)ethoxy]aniline hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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